Cas no 1206990-59-1 (methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate)

• Product Name: methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate
• CAS No: 1206990-59-1
• MF: C₂₆H₂₀F₂N₂O₅
• MW: 478.444213867188
• CID: 5390907
• Update Time: 2025-07-20

methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[6-[(2,6-difluorobenzoyl)amino]-2-(4-methoxyphenyl)-4-quinolinyl]oxy]-, methyl ester
• methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate

• Inchi： 1S/C26H20F2N2O5/c1-33-17-9-6-15(7-10-17)22-13-23(35-14-24(31)34-2)18-12-16(8-11-21(18)30-22)29-26(32)25-19(27)4-3-5-20(25)28/h3-13H,14H2,1-2H3,(H,29,32)
• InChI Key： RFNUPMLJVWELGL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C2C(N=C(C3=CC=C(OC)C=C3)C=1)=CC=C(NC(=O)C1=C(F)C=CC=C1F)C=2

Additional information on methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate

Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate (CAS No 1206990-59-1): A Comprehensive Overview

Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate, identified by its CAS number 1206990-59-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate incorporates several key functional groups that contribute to its unique properties. The presence of a quinolin-4-yl moiety, combined with an amide group derived from 2,6-difluorobenzamide and a phenolic group linked via an ether oxygen, creates a molecule with potential interactions across multiple biological targets. This structural arrangement is particularly intriguing for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their demonstrated efficacy in various pharmacological applications. Quinolines and their analogs have been extensively studied for their roles in treating infections, cancers, and neurological disorders. The specific modification of Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate by incorporating fluorine atoms and methoxy groups enhances its pharmacokinetic profile and binding affinity to biological receptors. These modifications are critical in optimizing drug-like properties such as solubility, metabolic stability, and target specificity.

The amide linkage in the molecule not only contributes to its structural rigidity but also serves as a hinge region that can be exploited for designing molecules with enhanced binding interactions. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. The combination of these structural elements makes Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate and various biological targets. These simulations have revealed potential binding sites on proteins associated with inflammatory diseases, cancer cell proliferation, and neurodegenerative disorders. Such insights are invaluable for guiding experimental efforts aimed at developing novel therapeutic agents.

The synthesis of Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate presents unique challenges due to its intricate structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high-purity samples suitable for biological testing. These advancements are crucial for ensuring the reliability of experimental data obtained from preclinical studies.

In preclinical studies, Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate has shown promise in several disease models. For instance, studies indicate that this compound exhibits inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating autoimmune diseases. These findings underscore the importance of continued research into this molecule and its derivatives.

The development of new drugs often involves iterative optimization of lead compounds to improve their efficacy and safety profiles. Methyl 2-{[6-(2,6-difluorobenzamido)-2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetate serves as an excellent starting point for such optimization efforts. By systematically modifying its structure—such as altering the substitution patterns on the quinoline ring or introducing new functional groups—researchers can generate libraries of analogs with tailored biological activities. High-throughput screening (HTS) techniques can then be employed to rapidly identify the most promising candidates for further development.

The role of fluorine atoms in enhancing drug potency is well-documented in the literature. In Methyl 2-{[< strong >6-( strong > 2 , 6 - difluorobenzamido ) - 2 - ( 4 - meth oxy phen yl ) quin o lin - 4 - yl strong > ] < strong > oxy strong > } acet ate , fluorine atoms are strategically positioned to improve metabolic stability and binding interactions. This strategic use of fluorine highlights the compound's design based on principles derived from successful drug candidates previously approved by regulatory agencies.

The growing interest in targeted therapy has driven the search for molecules that can selectively interact with specific disease-related pathways. Methyl 2-{[< strong >6-( strong > 2 , 6 - difluorobenzamido ) - 2 - ( 4 - meth oxy phen yl ) quin o lin - 4 - yl strong > ] < strong > oxy strong > } acet ate , with its complex architecture and multiple interacting sites, is well-suited for this purpose. By fine-tuning its structure to enhance selectivity against particular targets, this compound could pave the way for more personalized medicine approaches.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. These technologies allow researchers to analyze vast datasets quickly and identify patterns that might not be apparent through traditional experimental methods. In the case of Methyl 2-{[< strong >6-( strong > 2 , 6 - difluorobenzamido ) - 2 - ( 4 - meth oxy phen yl ) quin o lin - 4 - yl strong > ] < strong > oxy strong > } acet ate , computational tools have been instrumental in predicting its pharmacological properties and optimizing its design.

The future prospects for Methyl 2-{[< strong >6-( strong > 2 , 6 - difluorobenzamido ) - 2 - ( 4 - meth oxy phen yl ) quin o lin - 4 - yl strong > ] < strong > oxy strong > } acet ate are bright given its unique structural features and potential biological activities. As research continues to uncover new therapeutic applications for quinoline derivatives, this compound is likely to play a significant role in the development of next-generation pharmaceuticals. Its synthesis challenges notwithstanding, the promise it holds for addressing unmet medical needs makes it a compelling area of study for chemists and biologists alike.